Cas no 1806784-66-6 (3,5-Diamino-2-(difluoromethyl)pyridine)

• Product Name: 3,5-Diamino-2-(difluoromethyl)pyridine
• CAS No: 1806784-66-6
• MF: C₆H₇F₂N₃
• MW: 159.136687517166
• CID: 4845824
• Update Time: 2025-05-20

3,5-Diamino-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Diamino-2-(difluoromethyl)pyridine

• Inchi： 1S/C6H7F2N3/c7-6(8)5-4(10)1-3(9)2-11-5/h1-2,6H,9-10H2
• InChI Key： BWWHAVYSKQGJNS-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=CN=1)N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 0.1
• Topological Polar Surface Area: 64.9

Additional information on 3,5-Diamino-2-(difluoromethyl)pyridine

3,5-Diamino-2-(difluoromethyl)pyridine: A Comprehensive Overview

The compound 3,5-Diamino-2-(difluoromethyl)pyridine, with the CAS number 1806784-66-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in various industries. The structure of 3,5-Diamino-2-(difluoromethyl)pyridine features a pyridine ring substituted with two amino groups at positions 3 and 5, and a difluoromethyl group at position 2. This substitution pattern imparts distinctive chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials. For instance, researchers have explored the use of 3,5-Diamino-2-(difluoromethyl)pyridine in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The presence of amino groups in the molecule enhances its ability to coordinate with metal ions, thereby facilitating the formation of robust MOF structures.

In addition to its role in materials science, 3,5-Diamino-2-(difluoromethyl)pyridine has also been investigated for its potential in pharmaceutical applications. The compound's unique electronic properties make it a promising candidate for drug design, particularly in the development of bioactive molecules. Recent research has focused on its ability to act as a ligand in enzyme inhibition studies, where it has shown potential in modulating the activity of key enzymes involved in various pathological processes.

The synthesis of 3,5-Diamino-2-(difluoromethyl)pyridine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Researchers have developed efficient methods to prepare this compound by employing selective fluorination techniques and coupling reactions. These methods not only ensure high yields but also maintain the integrity of the molecule's functional groups, which are critical for its desired properties.

From an environmental perspective, the compound's stability and biodegradability have been extensively studied. Results indicate that 3,5-Diamino-2-(difluoromethyl)pyridine exhibits moderate biodegradability under aerobic conditions, making it suitable for applications where environmental impact is a concern. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 3,5-Diamino-2-(difluoromethyl)pyridine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in fields such as materials science, pharmacology, and organic chemistry. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.